Cas no 850229-99-1 (4-({4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}methyl)-6-hydroxy-7-phenyl-2H-chromen-2-one)

• Product Name: 4-({4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}methyl)-6-hydroxy-7-phenyl-2H-chromen-2-one
• CAS No: 850229-99-1
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5420669
• Update Time: 2025-10-23

4-({4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}methyl)-6-hydroxy-7-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]methyl}-6-hydroxy-7-phenyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 4-[[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]methyl]-6-hydroxy-7-phenyl-
• 4-({4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}methyl)-6-hydroxy-7-phenyl-2H-chromen-2-one

• Inchi： 1S/C28H26N2O5/c31-24-14-23-21(13-28(32)35-26(23)15-22(24)20-4-2-1-3-5-20)17-30-10-8-29(9-11-30)16-19-6-7-25-27(12-19)34-18-33-25/h1-7,12-15,31H,8-11,16-18H2
• InChI Key： HUIZNWVPWRJRDL-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C3=CC=CC=C3)=C(O)C=C2C(CN2CCN(CC3=CC=C4OCOC4=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on 4-({4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}methyl)-6-hydroxy-7-phenyl-2H-chromen-2-one

Chemical Compound: CAS No. 850229-99-1

The compound 4-{[4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl]methyl}-6-hydroxy-7-phenyl-2H-chromen-2-one, identified by the CAS registry number 850229-99, is a complex organic molecule with significant potential in the field of pharmaceutical research and development.

This compound belongs to the class of chromenones, which are known for their versatile applications in drug design due to their ability to interact with various biological targets. The structure of this compound includes a chromenone core, which is a benzopyran derivative with a ketone group at the 2-position, and several substituents that enhance its pharmacological properties.

The substituents attached to the chromenone core include a hydroxyl group at position 6 and a phenyl group at position 7, which contribute to its aromaticity and potential for hydrogen bonding interactions. Additionally, the molecule features a piperazine ring substituted with a benzodioxole moiety at position 4, which further increases its structural complexity and functional diversity.

Recent studies have highlighted the importance of chromenones in the development of anti-inflammatory, antioxidant, and anticancer agents due to their ability to modulate key cellular pathways and enzymes. The presence of the benzodioxole group in this compound suggests potential synergistic effects that could enhance its bioactivity compared to simpler chromenone derivatives.

Piperazine rings are commonly used in drug design due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. In this compound, the piperazine ring is substituted with a benzodioxole group at position 4, which may enhance its solubility and stability in biological systems.

The synthesis of this compound involves a series of carefully designed reactions that ensure the precise placement of each substituent on the chromenone core. Researchers have explored various synthetic strategies, including nucleophilic aromatic substitution and Michael addition reactions, to optimize the yield and purity of this compound.

In terms of pharmacokinetics, preliminary studies suggest that this compound has favorable absorption properties due to its balanced hydrophilic and lipophilic characteristics. Its stability in different pH conditions and its ability to resist enzymatic degradation are also promising attributes for drug delivery applications.

Despite its potential benefits, further research is needed to fully understand the safety profile and efficacy of this compound in preclinical models. Ongoing studies are focusing on evaluating its toxicity profile, pharmacokinetics, and mechanism of action in relevant disease models.

In conclusion, CAS No. 850229-99-1, or 4-{[4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl]methyl}-6-hydroxy strong>-< strong >7 strong > - phenyl - 2 H - chromen - 2 - one strong > , represents an exciting advancement in the field of medicinal chemistry with potential applications in treating various diseases. p > article > response >